Ethyl 2-(Cyclopentylamino)cyclopentanecarboxylate

Specification

• CAS No.: 1033756-00-1
• Molecular Formula: C13H23NO2
• Molecular Weight: 225.33 g/mol
• IUPAC Name: ethyl 2-(cyclopentylamino)cyclopentane-1-carboxylate
• Standard InChI: InChI=1S/C13H23NO2/c1-2-16-13(15)11-8-5-9-12(11)14-10-6-3-4-7-10/h10-12,14H,2-9H2,1H3
• Standard InChI Key: LXARRZSKDGTANC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCC1NC2CCCC2
• Canonical SMILES: CCOC(=O)C1CCCC1NC2CCCC2

Introduction

Chemical Properties and Structure

Ethyl 2-(Cyclopentylamino)cyclopentanecarboxylate is characterized by its well-defined chemical identity and structural parameters. The compound displays distinctive physicochemical properties that make it valuable for various applications in organic synthesis and potentially in biological systems.

Basic Chemical Identity

Ethyl 2-(Cyclopentylamino)cyclopentanecarboxylate is registered with specific chemical identifiers that allow for its unambiguous identification in chemical databases and literature:

Parameter	Value
CAS Number	1033756-00-1
Molecular Formula	C₁₃H₂₃NO₂
Molecular Weight	225.33 g/mol
IUPAC Name	ethyl 2-(cyclopentylamino)cyclopentane-1-carboxylate

The compound contains 13 carbon atoms, 23 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms arranged in a specific configuration that defines its chemical properties and reactivity.

Structural Features

The molecular structure of Ethyl 2-(Cyclopentylamino)cyclopentanecarboxylate contains several key functional groups:

• A cyclopentane ring bearing a carboxylic ester group (ethyl ester)

• A secondary amine (-NH) linking the main cyclopentane ring to another cyclopentyl group

• An ethoxy group (-OCH₂CH₃) as part of the ester functionality

This structural arrangement can be represented by its SMILES notation: CCOC(=O)C1CCCC1NC2CCCC2.

The Standard InChI representation provides a complete and standardized description of the compound's structure: InChI=1S/C13H23NO2/c1-2-16-13(15)11-8-5-9-12(11)14-10-6-3-4-7-10/h10-12,14H,2-9H2,1H3.

Property	Value/Description
Appearance	Likely a colorless to pale yellow liquid or solid
Solubility	Probably soluble in common organic solvents (ethanol, acetone, etc.)
Melting Point	Not available in the literature
Boiling Point	Not available in the literature
Density	Not available in the literature

More detailed physical characterization would require experimental determination through laboratory analysis.

Biological and Chemical Applications

Ethyl 2-(Cyclopentylamino)cyclopentanecarboxylate belongs to a class of cyclopentane derivatives that demonstrate diverse potential applications in both chemical synthesis and biological systems.

Chemical Applications

In synthetic organic chemistry, compounds like Ethyl 2-(Cyclopentylamino)cyclopentanecarboxylate can serve several purposes:

• Building blocks for more complex molecular structures

• Intermediates in the synthesis of pharmaceutically active compounds

• Model compounds for studying reaction mechanisms and stereochemistry

• Precursors for the development of catalysts and ligands

Related Compounds and Research Findings

Several structurally related compounds provide context for understanding the chemistry and potential applications of Ethyl 2-(Cyclopentylamino)cyclopentanecarboxylate.

Structurally Similar Compounds

The research landscape includes several compounds that share structural features with Ethyl 2-(Cyclopentylamino)cyclopentanecarboxylate:

• Ethyl (1S,2R)-2-(boc-amino)cyclopentanecarboxylate - Contains a similar cyclopentane backbone with a protected amino group

• cis-Ethyl 2-(benzylamino)cyclopentanecarboxylate - Features a benzylamino substituent instead of the cyclopentylamino group

• Ethyl 2-oxocyclopentanecarboxylate - Contains a keto group instead of the amino functionality

Comparative Analysis

Compound	Structural Difference	Potential Functional Significance
Ethyl 2-(Cyclopentylamino)cyclopentanecarboxylate	Reference compound	Base structure with cyclopentylamino group
Ethyl (1S,2R)-2-(boc-amino)cyclopentanecarboxylate	Contains Boc-protected amino group with defined stereochemistry	Protection allows selective reactions, stereochemistry impacts biological activity
cis-Ethyl 2-(benzylamino)cyclopentanecarboxylate	Contains benzylamino group, specified cis configuration	Aromatic benzyl group changes polarity, receptor interactions
Ethyl 2-oxocyclopentanecarboxylate	Contains ketone instead of amino group	Different reactivity profile, hydrogen bonding patterns

These structural relationships highlight the versatility of cyclopentane derivatives and their potential for modification to tune chemical and biological properties.